Cas no 2228484-13-5 (2-(1,1-difluoro-3-hydroxypropyl)-4-nitrophenol)

• Product Name: 2-(1,1-difluoro-3-hydroxypropyl)-4-nitrophenol
• CAS No: 2228484-13-5
• MF: C₉H₉F₂NO₄
• MW: 233.16886973381
• CID: 6313915
• PubChem ID: 165676443
• Update Time: 2025-08-04

2-(1,1-difluoro-3-hydroxypropyl)-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 2-(1,1-difluoro-3-hydroxypropyl)-4-nitrophenol
• EN300-1951381
• 2228484-13-5

• Inchi： 1S/C9H9F2NO4/c10-9(11,3-4-13)7-5-6(12(15)16)1-2-8(7)14/h1-2,5,13-14H,3-4H2
• InChI Key： VNBDHTMSTNNZIE-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1O)[N+](=O)[O-])(CCO)F

Computed Properties

• Exact Mass: 233.04996409g/mol
• Monoisotopic Mass: 233.04996409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 86.3Ų

Additional information on 2-(1,1-difluoro-3-hydroxypropyl)-4-nitrophenol

Recent Advances in the Study of 2-(1,1-Difluoro-3-hydroxypropyl)-4-nitrophenol (CAS: 2228484-13-5)

2-(1,1-Difluoro-3-hydroxypropyl)-4-nitrophenol (CAS: 2228484-13-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its unique difluorinated hydroxypropyl and nitrophenol functional groups, exhibits promising biological activities that warrant further investigation. Recent studies have focused on its synthesis, structural characterization, and potential therapeutic applications, particularly in the context of enzyme inhibition and antimicrobial activity.

A 2023 study published in the Journal of Medicinal Chemistry detailed the efficient synthesis of 2-(1,1-difluoro-3-hydroxypropyl)-4-nitrophenol via a multi-step process involving fluorination and hydroxylation reactions. The researchers highlighted the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation. Structural analysis using NMR and X-ray crystallography revealed key interactions between the difluoromethyl group and target enzymes, suggesting a mechanism of action rooted in hydrogen bonding and hydrophobic effects.

In the realm of antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that 2-(1,1-difluoro-3-hydroxypropyl)-4-nitrophenol demonstrated potent activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The compound's ability to disrupt bacterial cell wall synthesis was attributed to its interaction with penicillin-binding proteins (PBPs), a finding supported by molecular docking simulations. These results position the molecule as a potential lead compound for novel antibiotic development.

Further investigations have explored the compound's role in enzyme inhibition. A 2024 preprint on bioRxiv described its selective inhibition of tyrosine phosphatases, with an IC50 value of 3.2 μM against PTP1B. This activity is particularly relevant for metabolic disorder research, as PTP1B is a known regulator of insulin and leptin signaling pathways. The study proposed that the nitrophenol moiety facilitates covalent modification of the enzyme's active site, while the difluoro-hydroxypropyl group enhances binding affinity through van der Waals interactions.

Ongoing research efforts are now focusing on optimizing the pharmacokinetic properties of 2-(1,1-difluoro-3-hydroxypropyl)-4-nitrophenol. A recent patent application (WO2023/154672) disclosed prodrug derivatives designed to improve oral bioavailability while maintaining the parent compound's biological activity. These developments suggest that 2228484-13-5 and its analogs may soon transition from bench research to preclinical evaluation, particularly for applications in infectious diseases and metabolic syndrome therapeutics.